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Compound of Interest

Compound Name: Hypolaetin 7-glucoside

Cat. No.: B12409158 Get Quote

Essential Safety and Handling Guide for
Hypolaetin 7-glucoside
This guide provides crucial safety and logistical information for the handling of Hypolaetin 7-
glucoside in a laboratory setting. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals by outlining personal protective

equipment (PPE) requirements, operational handling protocols, and proper disposal methods.

Hypolaetin 7-glucoside is a flavone glucoside found in plants such as Juniperus macropoda.

[1] While a specific Safety Data Sheet (SDS) for Hypolaetin 7-glucoside is not readily

available, data from structurally similar flavonoid glucosides, such as Hesperetin 7-O-glucoside,

indicate potential hazards that should be managed with appropriate safety measures. Potential

hazards include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract

irritation.[2]

Chemical and Physical Properties
A summary of the known quantitative data for Hypolaetin 7-glucoside is presented below.
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Property Value Reference

Molecular Weight 464.38 g/mol [1]

Formula C₂₁H₂₀O₁₂ [1]

CAS Number 32455-43-9 [1]

Appearance Solid (Off-white to light yellow) [1]

Purity >98% [3]

Storage (Solid) 4°C, protect from light [1]

Storage (Solvent)
-80°C (6 months), -20°C (1

month), protect from light
[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Hypolaetin 7-glucoside, the

following personal protective equipment is mandatory.

Equipment Type Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.

This PPE guidance is based on the potential hazards identified for similar flavonoid

compounds.[2]
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The following step-by-step protocol should be followed to ensure the safe handling of

Hypolaetin 7-glucoside from receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place at

4°C, protected from light.[1][3]

For solutions, store at -80°C for up to 6 months or -20°C for up to one month, protected from

light.[1]

2. Preparation and Use:

Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any dust or aerosols.[2]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[2]

Do not eat, drink, or smoke in the handling area.[2]

For weighing, use an analytical balance within a ventilated enclosure if possible.

When preparing solutions, be aware that flavonoids may have low solubility in aqueous

solvents.[4] Dimethyl sulfoxide (DMSO) is a common solvent, but its effect on subsequent

experiments should be considered.[4]

3. In Case of Exposure:

If on skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[2]
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If swallowed: Rinse the mouth. Do NOT induce vomiting.[2]

In all cases of significant exposure, seek immediate medical attention.

Disposal Plan
Proper disposal of Hypolaetin 7-glucoside and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Waste Compound: Dispose of unused Hypolaetin 7-glucoside in accordance with local,

state, and federal regulations for chemical waste. Do not dispose of it down the drain.

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weighing paper, and pipette tips, should be considered chemical waste and

disposed of accordingly.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected and treated as chemical waste. Dispose of the clean container in

accordance with institutional guidelines.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling of

Hypolaetin 7-glucoside.
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Caption: Workflow for the safe handling of Hypolaetin 7-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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